Cas no 100522-91-6 (Benzenemethanamine, a-butyl-3,4-dimethoxy-)

• Product Name: Benzenemethanamine, a-butyl-3,4-dimethoxy-
• CAS No: 100522-91-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1126926
• Update Time: 2023-08-30

Benzenemethanamine, a-butyl-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-butyl-3,4-dimethoxy-
• 1-(3,4-DIMETHOXYPHENYL)PENTYLAMINE
• Benzenemethanamine, α-butyl-3,4-dimethoxy-

• Inchi： 1S/C13H21NO2/c1-4-5-6-11(14)10-7-8-12(15-2)13(9-10)16-3/h7-9,11H,4-6,14H2,1-3H3
• InChI Key： DHPBVFPDRJRRLG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(OC)C=1)(N)CCCC

Computed Properties

• Exact Mass: 223.15733

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±37.0 °C(Predicted)
• PSA: 44.48
• pka: 9.48±0.10(Predicted)